Cas no 701917-02-4 (1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester)
701917-02-4 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester
CAS No:701917-02-4
MF:C11H9N3O4
MW:247.206862211227
CID:547589
PubChem ID:23084897
Update Time:2025-04-19
1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester
- methyl 4-nitro-1-phenyl-1H-pyrazole-3-carboxylate
- methyl 4-nitro-1-phenylpyrazole-3-carboxylate
- 701917-02-4
- DTXSID10630438
- DSBOVOHYAGJKFA-UHFFFAOYSA-N
- SCHEMBL1639488
- FT-0731980
-
- Inchi: 1S/C11H9N3O4/c1-18-11(15)10-9(14(16)17)7-13(12-10)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key: DSBOVOHYAGJKFA-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CN(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 247.05930578g/mol
- Monoisotopic Mass: 247.05930578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 89.9Ų
1H-Pyrazole-3-carboxylic acid, 4-nitro-1-phenyl-, methyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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